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Compound of Interest

Compound Name: Barium perchlorate

Cat. No.: B3418969

An In-Depth Technical Guide to Barium Perchlorate: Molecular Formula and Molar Mass

For researchers, scientists, and drug development professionals, a precise understanding of
chemical compounds is paramount. This guide provides a detailed examination of barium
perchlorate, focusing on its molecular formula and molar mass.

Molecular Formula of Barium Perchlorate

Barium perchlorate is an inorganic compound composed of one barium cation (Ba2*) and two
perchlorate anions (ClO4~). The chemical formula for barium perchlorate is Ba(ClOa4)2.[1][2][3]
This formula indicates that each molecule of barium perchlorate contains one barium atom,
two chlorine atoms, and eight oxygen atoms.

Molar Mass of Barium Perchlorate

The molar mass of a compound is the sum of the atomic masses of its constituent atoms. The
calculation for the molar mass of barium perchlorate is detailed below.

Data Presentation: Atomic Masses and Molar Mass Calculation
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Atomic Mass (  Quantity in Total Mass (
Element Symbol
g/mol ) Formula g/mol )
_ 137.327[4][5][6]
Barium Ba 1 137.327
(718l
Chlorine Cl 35.45[9][10] 2 70.90
15.999[11][12]
Oxygen O 8 127.992
[13]
Barium
Ba(ClO4)2 336.219

Perchlorate

The calculated molar mass of barium perchlorate is approximately 336.22 g/mol .[1][2]

Experimental Protocol: Synthesis of Barium
Perchlorate

A common method for the laboratory synthesis of barium perchlorate involves the reaction of

perchloric acid with barium carbonate.

Methodology:

Reaction Setup: In a well-ventilated fume hood, a solution of perchloric acid (HCIOa4) is
carefully added dropwise to a suspension of barium carbonate (BaCOs) in distilled water with
constant stirring. The reaction proceeds as follows: BaCOs(s) + 2HCIOa4(aq) —

Ba(ClOa4)2(aq) + H20(l) + CO2(g)

Neutralization: The addition of perchloric acid is continued until the effervescence of carbon
dioxide ceases, indicating that all the barium carbonate has reacted. The resulting solution
should be near neutral pH.

Filtration: The solution is then filtered to remove any unreacted starting material or impurities.

Crystallization: The clear filtrate is gently heated to evaporate some of the water and
concentrate the barium perchlorate solution. The concentrated solution is then allowed to
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cool slowly to room temperature, followed by further cooling in an ice bath to induce
crystallization of barium perchlorate.

« |solation and Drying: The resulting crystals are collected by vacuum filtration and washed
with a small amount of cold distilled water to remove any soluble impurities. The purified
barium perchlorate crystals are then dried in a desiccator over a suitable drying agent.

Visualizations

Diagram of Barium Perchlorate's Composition
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Logical relationship of components in barium perchlorate.

Experimental Workflow for Barium Perchlorate Synthesis
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Synthesis of Barium Perchlorate
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Workflow for the synthesis of barium perchlorate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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